2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(1,3-benzodioxol-5-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H14N4O3S/c1-2-17-12(15-16-13(17)21-6-11(14)18)8-3-4-9-10(5-8)20-7-19-9/h3-5H,2,6-7H2,1H3,(H2,14,18)
• InChI Key: DDLNDTSEOTYSEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol
• Solubility: >46 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the triazole family and contains a benzodioxol ring, which makes it a unique and interesting molecule to study. In

Scientific Research Applications

2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in various fields. One of the most promising applications is in the field of medicine, where this compound has shown potential as an anti-cancer agent. Studies have shown that 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment.

Mechanism of Action

The mechanism of action of 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival. This inhibition leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide can cause changes in the biochemical and physiological processes of cells. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival. This inhibition leads to the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its unique structure, which makes it a useful molecule to study. Additionally, this compound has shown potential as an anti-cancer agent, making it a valuable tool in cancer research. The limitations of using 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are many possible future directions for research on 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One possible direction is to study its potential as an anti-cancer agent in more detail, including its mechanism of action and its effectiveness in different types of cancer. Another possible direction is to explore its potential applications in other fields, such as agriculture or materials science. Additionally, further research could be done to optimize the synthesis method of this compound, making it more accessible for use in scientific research.
In conclusion, 2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a unique and interesting molecule that has potential applications in various fields, including medicine. Its complex synthesis method and promising anti-cancer properties make it a valuable tool in scientific research. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields.